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Introduction

CCG215022 is an inhibitor of G protein-coupled receptor kinases (GRKSs).[1][2][3][4] G protein-
coupled receptor kinases (GRKSs) are crucial regulators of cell signaling, initiating the
desensitization of active G protein-coupled receptors.[5] Among the GRK family, GRK2 and
GRKS5 are widely expressed and have been implicated in cardiovascular disease, making them
significant targets for therapeutic drug development.[5] CCG215022 has demonstrated
nanomolar potency against both GRK2 and GRKS5.[1][5][6][7]

These application notes provide a detailed protocol for conducting an in vitro kinase assay to
determine the inhibitory activity of CCG215022 against its target kinases.

Quantitative Data Summary

The inhibitory activity of CCG215022 against various kinases is summarized in the table below.
The IC50 value represents the concentration of the inhibitor required to reduce the kinase
activity by 50%.
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Target Kinase CCG215022 IC50 (pM)
GRK1 391

GRK2 0.15+0.07

GRK5 0.38 £ 0.06

PKA 120

Data sourced from MedchemExpress, Cayman Chemical, and Selleck Chemicals.[1][2][3][4]

Signaling Pathway

G protein-coupled receptor kinases (GRKS) play a pivotal role in the desensitization of G
protein-coupled receptors (GPCRs). Upon agonist binding to a GPCR, GRKSs are recruited to
the plasma membrane where they phosphorylate the activated receptor. This phosphorylation
event facilitates the binding of arrestin proteins, which uncouples the receptor from its G
protein, thereby terminating the signaling cascade and promoting receptor internalization.
CCG215022 inhibits this process by blocking the catalytic activity of GRKSs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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